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Compound of Interest

Compound Name: 4-Nitrochalcone

Cat. No.: B191975

Essential Safety and Handling Guide for 4-
Nitrochalcone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Nitrochalcone in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name: 4-Nitrochalcone

CAS Number: 1222-98-6

Molecular Formula: CisH11NOs3

Appearance: Yellow crystalline powder.[1][2]

Hazard Identification and Toxicology

4-Nitrochalcone is a chemical that requires careful handling due to its potential health effects.
While the toxicological properties have not been fully investigated, it is known to cause irritation
to the eyes, skin, and respiratory tract.[1]

Potential Health Effects:
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Eye Contact: May cause eye irritation.[1]

Skin Contact: May cause skin irritation.[1][3][4]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

The following table summarizes the key quantitative safety data available for 4-Nitrochalcone.

Parameter Value Reference
LD50 (Oral, Mouse) > 3,000 mg/kg [11[2]
Melting Point 158 - 164 °C [2][5]

Operational Plan: From Receipt to Disposal

This section outlines the standard operating procedure for handling 4-Nitrochalcone in a
laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize the risk of exposure, appropriate engineering controls and personal protective
equipment are mandatory.

e Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
generation and accumulation.[1][6]

o Facilities should be equipped with an eyewash station and a safety shower.[1]
o Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or glasses that comply with
OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pim-resources.coleparmer.com/sds/15883.pdf
https://pim-resources.coleparmer.com/sds/15883.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrochalcone
https://www.guidechem.com/encyclopedia/4-nitrochalcone-dic8282.html
https://pim-resources.coleparmer.com/sds/15883.pdf
https://pim-resources.coleparmer.com/sds/15883.pdf
https://www.benchchem.com/product/b191975?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/15883.pdf
https://www.chemicalbook.com/msds/4-nitrochalcone.htm
https://www.chemicalbook.com/msds/4-nitrochalcone.htm
https://www.fishersci.com/store/msds?partNumber=AC169330050&productDescription=4-NITROCHALCONE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b191975?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/15883.pdf
https://m.molbase.com/moldata/210458.html
https://pim-resources.coleparmer.com/sds/15883.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

EN166.[1]

o Skin Protection:

» Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin
exposure.[1][7]

» Clothing: Wear a lab coat or other protective clothing to minimize skin contact.[1]

o Respiratory Protection: If working outside of a fume hood or if dust is generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2]

Handling and Experimental Protocol

Receiving and Storage:

o Upon receipt, inspect the container for any damage.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
o Keep away from strong oxidizing agents.[1]

Weighing and Preparation of Solutions:

Perform all weighing and solution preparation inside a chemical fume hood.

o To minimize dust, handle the powder gently. Do not pour directly from a large container to a
small one if it is likely to create dust. Use a spatula.

e Place a weigh boat on the balance and tare.

o Carefully transfer the desired amount of 4-Nitrochalcone to the weigh boat using a clean
spatula.

» Record the weight and carefully transfer the powder to a suitable vessel for dissolution.
» Add the solvent slowly to avoid splashing.

e Ensure the container is tightly sealed after use.
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During the Experiment:
e Avoid contact with eyes, skin, and clothing.[1]

e Wash hands thoroughly after handling.[1]

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek medical attention.[1]

e Spills:

Evacuate the area.

[e]

o

Ensure adequate ventilation.

[¢]

Wearing appropriate PPE, sweep or vacuum up the material and place it into a suitable,
labeled container for disposal.[1][6]

[¢]

Avoid generating dusty conditions.[1][6]

Disposal Plan

All waste containing 4-Nitrochalcone must be treated as chemical waste.

e Solid Waste:
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o Collect any unused 4-Nitrochalcone powder and contaminated materials (e.g., weigh
boats, gloves, paper towels) in a clearly labeled, sealed container for hazardous waste.

e Liquid Waste:

o Collect any solutions containing 4-Nitrochalcone in a labeled, sealed container for
hazardous liquid waste. Do not pour down the drain.[2]

e Disposal:

o Dispose of all waste in accordance with local, state, and federal regulations. Contact your
institution's Environmental Health and Safety (EHS) department for specific disposal
procedures.

Workflow for Safe Handling of 4-Nitrochalcone

The following diagram illustrates the key steps for the safe handling of 4-Nitrochalcone in a
laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Nitrochalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Nitrochalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191975#personal-protective-equipment-for-handling-
4-nitrochalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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